Cas no 5427-49-6 ( )

• Product Name: &nbsp
• CAS No: 5427-49-6
• MF: C₁₉H₂₉N₅
• MW: 327.46706366539
• CID: 940395
• PubChem ID: 408367
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-[3-[4-(3-aminopropyl)piperazin-1-yl]propyl]quinolin-8-amine
• DTXSID70328248
• 5427-49-6
•  

• Inchi： 1S/C19H29N5/c20-8-3-11-23-13-15-24(16-14-23)12-4-10-21-18-7-1-5-17-6-2-9-22-19(17)18/h1-2,5-7,9,21H,3-4,8,10-16,20H2
• InChI Key： VHRJPVRQQQBKOQ-UHFFFAOYSA-N
• SMILES： N1(CCCNC2=CC=CC3=CC=CN=C23)CCN(CCCN)CC1

Computed Properties

• Exact Mass: 327.24257
• Monoisotopic Mass: 363.219
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 343
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.4A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.123
• Boiling Point: 528.6°C at 760 mmHg
• Flash Point: 273.5°C
• Refractive Index: 1.617
• PSA: 57.42